Cas no 1487337-76-7 (Benzonitrile, 3,5-difluoro-4-iodo-)

• Product Name: Benzonitrile, 3,5-difluoro-4-iodo-
• CAS No: 1487337-76-7
• MF: C₇H₂F₂IN
• MW: 265.00
• MDL: MFCD28789215
• CID: 5075983
• Update Time: 2026-03-01

Benzonitrile, 3,5-difluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,5-difluoro-4-iodo-
• 3,5-Difluoro-4-iodo-benzonitrile

• MDL： MFCD28789215
• Inchi： 1S/C7H2F2IN/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H
• InChI Key： SQAVWWSXCRRSGL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(I)C(F)=C1

Additional information on Benzonitrile, 3,5-difluoro-4-iodo-

Benzonitrile, 3,5-difluoro-4-iodo- (CAS No. 1487337-76-7): A Comprehensive Overview

Benzonitrile, 3,5-difluoro-4-iodo- (CAS No. 1487337-76-7) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This fluorinated and iodinated benzonitrile derivative is particularly valuable in pharmaceutical research, material science, and agrochemical development. Its molecular structure, featuring both fluoro and iodo substituents on the aromatic ring, makes it an interesting building block for various synthetic applications.

The growing interest in 3,5-difluoro-4-iodobenzonitrile can be attributed to several factors. First, the combination of fluorine and iodine atoms in its structure provides unique electronic properties that are highly sought after in drug discovery. Second, the compound serves as a crucial intermediate in the synthesis of more complex molecules, particularly those targeting neurological disorders and metabolic diseases. Recent studies have shown that derivatives of difluoro-iodobenzonitrile exhibit promising biological activities, making this compound a hot topic in medicinal chemistry research.

From a chemical perspective, Benzonitrile, 3,5-difluoro-4-iodo- demonstrates remarkable stability under various reaction conditions, which explains its popularity in organic synthesis. The presence of both electron-withdrawing (cyano and fluoro groups) and potentially reactive (iodo group) substituents makes it an excellent candidate for cross-coupling reactions, particularly in palladium-catalyzed processes. This versatility has led to increased demand for the compound in research laboratories worldwide.

The synthesis of 3,5-difluoro-4-iodobenzonitrile typically involves halogen exchange reactions or direct iodination of the corresponding difluorobenzonitrile precursor. Researchers have developed several optimized protocols to achieve high yields of this valuable intermediate, with recent advancements focusing on greener synthetic approaches. These developments align with the current industry trend toward more sustainable chemistry practices, addressing common search queries about "environmentally friendly synthesis of fluorinated compounds."

In the pharmaceutical sector, Benzonitrile, 3,5-difluoro-4-iodo- has shown particular promise in the development of PET (Positron Emission Tomography) imaging agents. The iodine atom in its structure can potentially be replaced with radioactive isotopes for diagnostic applications, making it relevant to current searches about "molecular imaging probes." Additionally, its fluorine atoms contribute to improved metabolic stability and membrane permeability in drug candidates, addressing another frequent search topic: "strategies to improve drug bioavailability."

The material science applications of difluoro-iodobenzonitrile are equally noteworthy. The compound serves as a precursor for liquid crystals and advanced polymers with unique optical and electronic properties. This connects to trending searches about "smart materials" and "functional organic compounds." Its ability to modify electronic properties of conjugated systems makes it valuable in organic electronics, particularly in the development of OLED materials and organic semiconductors.

Market analysis indicates growing demand for Benzonitrile, 3,5-difluoro-4-iodo-, especially in regions with strong pharmaceutical and electronics industries. The compound's price and availability fluctuate based on raw material costs and production capacity, reflecting common search queries about "chemical pricing trends" and "specialty chemical suppliers." Quality control remains a critical factor, with analytical methods like HPLC and GC-MS being essential for verifying the purity of this compound, addressing another frequent concern in chemical procurement.

Safety considerations for handling 3,5-difluoro-4-iodobenzonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Storage typically requires protection from light and moisture to maintain stability, which responds to common questions about "chemical storage best practices."

Recent patent literature reveals increasing intellectual property activity surrounding Benzonitrile, 3,5-difluoro-4-iodo- and its derivatives, particularly in pharmaceutical applications. This trend corresponds to growing interest in "patented chemical intermediates" and "novel drug scaffolds." The compound's unique combination of substituents makes it attractive for structure-activity relationship studies, a topic frequently searched by medicinal chemists.

Future research directions for difluoro-iodobenzonitrile derivatives may focus on their potential in targeted drug delivery systems and as components of metal-organic frameworks (MOFs). These applications align with current scientific trends toward precision medicine and advanced materials, addressing popular search terms like "next-generation drug delivery" and "functional MOFs." The compound's versatility ensures it will remain relevant in multiple research fields for years to come.

For researchers working with Benzonitrile, 3,5-difluoro-4-iodo-, proper characterization techniques are essential. Common analytical methods include ¹H NMR, ¹⁹F NMR, and mass spectrometry, which help verify the compound's identity and purity. These techniques respond to frequent queries about "chemical characterization methods" and "quality control in organic synthesis."

In conclusion, Benzonitrile, 3,5-difluoro-4-iodo- (CAS No. 1487337-76-7) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of fluorine and iodine substituents on an aromatic benzonitrile scaffold provides distinctive chemical properties that continue to attract research interest. As scientific understanding of this compound grows, so too will its applications in pharmaceuticals, materials science, and beyond, making it a compound worth watching in the coming years.